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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251 Get Quote

An In-Depth Technical Guide to 2-Hydrazino-4-methylquinoline (CAS: 21703-52-6)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Hydrazino-4-
methylquinoline, a heterocyclic compound of interest in medicinal chemistry and synthetic

organic chemistry. It serves as a core scaffold for the development of novel compounds with

potential therapeutic applications. This guide consolidates its chemical properties, synthesis

protocols, and potential applications based on available literature.

Core Compound Identification and Properties
2-Hydrazino-4-methylquinoline, also known by its IUPAC name (4-methylquinolin-2-

yl)hydrazine, is a solid organic compound.[1] Its structure features a quinoline ring system,

which is a prevalent scaffold in a variety of biologically active compounds, substituted with a

methyl group at the 4-position and a hydrazino group at the 2-position.[2][3] The presence of

the reactive hydrazino group makes it a versatile intermediate for synthesizing more complex

molecules, particularly hydrazones, which are known to possess a wide range of biological

activities.[4]
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Identifier Value Reference

CAS Number 21703-52-6 [5][6][7]

Molecular Formula C₁₀H₁₁N₃ [5][6][7]

Molecular Weight 173.21 g/mol [5]

IUPAC Name
(4-methylquinolin-2-

yl)hydrazine
[1][5]

Synonyms

2-hydrazinyl-4-methylquinoline,

(4-Methyl-quinolin-2-yl)-

hydrazine

[5][7]

InChI Key
FLDYBLAUDDQRAB-

UHFFFAOYSA-N
[1][5]

SMILES
CC1=CC(=NC2=CC=CC=C12)

NN
[5][6]

Table 2: Physicochemical Properties
Property Value Reference

Physical Form Solid [1]

Purity
≥95% - 97% (typical

commercial grades)
[1][8]

Computed pKa
Data available in IUPAC

Digitized pKa Dataset
[5]

Table 3: Safety and Hazard Information
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Hazard Statement Description Reference

H315 Causes skin irritation [5]

H319 Causes serious eye irritation [5]

H335 May cause respiratory irritation [5]

H302

Harmful if swallowed

(Reported for 33.3% of

notifications)

[5]

H312

Harmful in contact with skin

(Reported for 33.3% of

notifications)

[5]

H332
Harmful if inhaled (Reported

for 33.3% of notifications)
[5]

Synthesis and Experimental Protocols
The synthesis of 2-Hydrazino-4-methylquinoline typically involves the nucleophilic

substitution of a suitable leaving group (e.g., a halogen) at the 2-position of the 4-

methylquinoline scaffold with hydrazine. While a specific protocol for this exact compound is

not detailed in the provided results, a general and reliable methodology can be adapted from

the preparation of structurally related hydrazinoquinolines and other heterocyclic hydrazines.[9]

[10]

General Synthesis Workflow
The logical flow for the synthesis begins with a precursor, 2-chloro-4-methylquinoline, which is

then reacted with hydrazine hydrate to yield the final product.
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Synthesis Workflow for 2-Hydrazino-4-methylquinoline

2-Chloro-4-methylquinoline
(Starting Material)

Hydrazinolysis Reaction
(Nucleophilic Substitution)

Reacts with

Hydrazine Hydrate (NH₂NH₂·H₂O)
+ Solvent (e.g., Ethanol)

2-Hydrazino-4-methylquinoline
(Crude Product)

Yields

Purification
(Recrystallization)

Undergoes

Pure 2-Hydrazino-4-methylquinoline

Results in
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Role of 2-Hydrazino-4-methylquinoline in Drug Discovery

2-Hydrazino-4-methylquinoline
(Core Scaffold)

Condensation Reaction
(e.g., with Aldehydes/Ketones)

Input for

Library of Quinoline-Hydrazone Derivatives

Generates

Biological Screening
(e.g., Anticancer, Antimicrobial Assays)

Tested in

Lead Compound Identification

Identifies

Lead Optimization
(SAR Studies)

Undergoes

Drug Candidate

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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